Cas no 2698-38-6 (MCPA Ethyl Ester)
MCPA Ethyl Ester is a selective systemic herbicide derived from MCPA (2-methyl-4-chlorophenoxyacetic acid), formulated as an ethyl ester for enhanced absorption and efficacy. It targets broadleaf weeds in cereal crops, offering improved rainfastness and foliar penetration compared to salt formulations. Its esterification increases lipid solubility, facilitating rapid uptake and translocation within target plants.
MCPA Ethyl Ester structure
Product Name:MCPA Ethyl Ester
CAS No:2698-38-6
MF:C11H13ClO3
MW:228.672122716904
CID:261891
PubChem ID:17603
Update Time:2025-06-17
MCPA Ethyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-(4-chloro-2-methylphenoxy)-, ethyl ester
- ethyl 2-(4-chloro-2-methylphenoxy)acetate
- MCPA Ethyl Ester
- ethyl (4-chloro-2-methylphenoxy)acetate
- Ethyl 2-methyl-4-chlorophenoxyacetate
- ethyl 4-chloro-o-tolyloxyacetate
- Mcpee
- Mcpa-ethyl ester
- AKOS003658306
- WLN: GR C1 DO1VO2
- 1ST22048
- CS-0361405
- KUS1I4G36I
- FT-0634450
- AI3-16669
- MCPA-ETHYLESTER
- SCHEMBL5416139
- NS00028240
- 4-Chloro-2-methylphenoxyacetic acid ethyl ester
- NSC-409764
- EINECS 220-275-2
- 4-Chloro-2-methylphenoxy acetic acid ethyl ester
- MCPA-ethyl [ISO]
- Q27282451
- Ethyl (4-chloro-2-methylphenoxy)acetate #
- UNII-KUS1I4G36I
- DTXSID60181480
- ACETIC ACID, 2-(4-CHLORO-2-METHYLPHENOXY)-, ETHYL ESTER
- 4-Chloro-2-methylphenoxyacetic acid ethylester
- BRN 2117137
- 2698-38-6
- MCPA-ethyl
- NSC 409764
- NSC409764
- 4-Chloro-2-methylphenoxyacetic acid, ethyl ester
- 2-(4-Chloro-2-methylphenoxy)acetic acid ethyl ester
- ACETIC ACID, ((4-CHLORO-o-TOLYL)OXY)-, ETHYL ESTER
- OUYDEKFRLSFDMU-UHFFFAOYSA-N
- Acetic acid, (4-chloro-2-methylphenoxy)-, ethyl ester
- DTXCID70103971
- DB-047097
- STK028425
- MCPAEE
- 4-06-00-01991 (Beilstein Handbook Reference)
- Acetic acid, (4-chloro-2-methylphenoxy)-, ethyl ester (9CI)
-
- Inchi： 1S/C11H13ClO3/c1-3-14-11(13)7-15-10-5-4-9(12)6-8(10)2/h4-6H,3,7H2,1-2H3
- InChI Key： OUYDEKFRLSFDMU-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=C(C)C=1)OCC(=O)OCC
Computed Properties
- Exact Mass: 228.05500
- Monoisotopic Mass: 228.055322
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 35.5
Experimental Properties
- Density: 1.2076 (rough estimate)
- Boiling Point: 327.31°C (rough estimate)
- Flash Point: 118.7°C
- Refractive Index: 1.4530 (estimate)
- PSA: 35.53000
- LogP: 2.59030
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
MCPA Ethyl Ester Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：0-6°C
MCPA Ethyl Ester Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
MCPA Ethyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M199705-100mg |
MCPA Ethyl Ester |
2698-38-6 | 100mg |
$150.00 | 2023-05-18 | ||
| TRC | M199705-1g |
MCPA Ethyl Ester |
2698-38-6 | 1g |
$ 800.00 | 2023-09-07 | ||
| TRC | M199705-1000mg |
MCPA Ethyl Ester |
2698-38-6 | 1g |
$1154.00 | 2023-05-18 |
MCPA Ethyl Ester Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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